Cas no 160866-61-5 (3-(3-Methanesulfonyl-phenyl)-piperidine)

• Product Name: 3-(3-Methanesulfonyl-phenyl)-piperidine
• CAS No: 160866-61-5
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• MDL: MFCD17488228
• CID: 1340152
• PubChem ID: 10890006
• Update Time: 2025-11-02

3-(3-Methanesulfonyl-phenyl)-piperidine Chemical and Physical Properties

Names and Identifiers

• 3-[3-(methylsulfonyl)phenyl]piperidine
• 3-(3-(METHYLSULFONYL)PHENYL)PIPERIDINE
• 3-(3-Methanesulfonyl-phenyl)-piperidine
• 3-(3-(Methylsulfonyl)Phenyl)Piperidine(WX604222)
• SB34023
• 160866-61-5
• NS00116566
• 3-(3-methanesulfonylphenyl)piperidine
• AS-63718
• DB-347471
• KMVLMAUQHRUFDO-UHFFFAOYSA-N
• 3-(3-methylsulfonylphenyl)piperidine
• MFCD17488228
• CS-0447531
• EN300-1989109
• W10088
• SCHEMBL6485944
• AKOS022180003

• MDL： MFCD17488228
• Inchi： 1S/C12H17NO2S/c1-16(14,15)12-6-2-4-10(8-12)11-5-3-7-13-9-11/h2,4,6,8,11,13H,3,5,7,9H2,1H3
• InChI Key： KMVLMAUQHRUFDO-UHFFFAOYSA-N
• SMILES： S(C)(C1=CC=CC(=C1)C1CNCCC1)(=O)=O

Computed Properties

• Exact Mass: 239.09799996g/mol
• Monoisotopic Mass: 239.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.148

Additional information on 3-(3-Methanesulfonyl-phenyl)-piperidine

3-(3-Methanesulfonyl-phenyl)-piperidine (CAS No. 160866-61-5): A Versatile Chemical Compound with Expanding Applications

3-(3-Methanesulfonyl-phenyl)-piperidine (CAS No. 160866-61-5) is an important organic compound that has gained significant attention in pharmaceutical research and specialty chemical applications. This piperidine derivative, characterized by its methanesulfonyl-phenyl substitution pattern, serves as a valuable building block in medicinal chemistry and material science.

The compound's molecular structure combines the piperidine ring system with a 3-methanesulfonylphenyl moiety, creating unique electronic and steric properties that make it particularly interesting for drug discovery. Researchers have explored its potential as a key intermediate in the synthesis of various bioactive molecules, especially in the development of central nervous system (CNS) targeting compounds.

Recent studies highlight the growing importance of 3-(3-Methanesulfonyl-phenyl)-piperidine in addressing current challenges in medicinal chemistry. Its structural features allow for diverse modifications, making it a versatile scaffold for designing molecules with improved pharmacokinetic properties. The methanesulfonyl group in particular contributes to enhanced solubility and metabolic stability, addressing common issues in drug development.

In the context of current pharmaceutical trends, this compound aligns well with the search for novel neuromodulators and receptor-targeting agents. The piperidine core is known to interact with various biological targets, while the 3-methanesulfonyl substitution can influence binding affinity and selectivity. These characteristics make CAS 160866-61-5 particularly relevant for research in neurological disorders and pain management.

The synthetic accessibility of 3-(3-Methanesulfonyl-phenyl)-piperidine has contributed to its growing popularity in research laboratories. Efficient synthetic routes have been developed, allowing for the production of this compound in both small-scale research quantities and larger batches for industrial applications. The presence of the methanesulfonyl group also provides opportunities for further chemical transformations, expanding its utility in multi-step syntheses.

From a commercial perspective, demand for 3-(3-Methanesulfonyl-phenyl)-piperidine has been steadily increasing, particularly from pharmaceutical companies engaged in early-stage drug discovery. The compound's ability to serve as a precursor for various piperidine-based drug candidates makes it a valuable asset in medicinal chemistry programs. Suppliers have responded to this demand by offering the material in different purity grades and packaging options.

Quality control aspects of CAS 160866-61-5 are crucial for research applications. Reputable manufacturers provide comprehensive analytical data including HPLC chromatograms, NMR spectra, and mass spectrometry results to ensure compound identity and purity. These quality measures are particularly important when the material is used in biological screening or as a reference standard.

The physicochemical properties of 3-(3-Methanesulfonyl-phenyl)-piperidine contribute to its handling characteristics and application potential. The compound typically appears as a white to off-white crystalline powder with defined melting characteristics. Its solubility profile, influenced by both the piperidine nitrogen and the methanesulfonyl group, allows for use in various solvent systems commonly employed in organic synthesis.

In the context of green chemistry initiatives, researchers have explored more sustainable approaches to synthesizing 3-(3-Methanesulfonyl-phenyl)-piperidine. Recent publications describe catalytic methods and alternative reaction conditions that reduce waste generation and improve atom economy while maintaining good yields of this valuable intermediate.

Safety considerations for handling 3-(3-Methanesulfonyl-phenyl)-piperidine follow standard laboratory practices for organic compounds. While not classified as highly hazardous, appropriate personal protective equipment and proper ventilation are recommended when working with this material. Material Safety Data Sheets (MSDS) provide detailed handling instructions for this compound.

The patent landscape reveals growing interest in 3-(3-Methanesulfonyl-phenyl)-piperidine derivatives, with several pharmaceutical companies claiming novel compounds incorporating this structural motif. These patents often highlight improved therapeutic profiles compared to earlier generation compounds, particularly in areas such as neurological indications and metabolic disorders.

Analytical characterization of CAS 160866-61-5 employs standard techniques including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and various chromatographic methods. These analytical tools not only confirm compound identity but also help researchers track purity and detect potential impurities that might affect downstream applications.

Storage recommendations for 3-(3-Methanesulfonyl-phenyl)-piperidine typically suggest keeping the material in a cool, dry environment protected from light. Proper storage conditions help maintain compound stability over extended periods, which is particularly important for research laboratories that may use the material intermittently over time.

The global market for piperidine derivatives like 3-(3-Methanesulfonyl-phenyl)-piperidine reflects broader trends in pharmaceutical research. As drug discovery efforts increasingly focus on nitrogen-containing heterocycles, demand for well-characterized building blocks such as this compound continues to grow, particularly in North America, Europe, and Asia's major research hubs.

Future research directions for 3-(3-Methanesulfonyl-phenyl)-piperidine may explore its potential in emerging therapeutic areas or as a component of advanced materials. The compound's structural features suggest possible applications beyond traditional pharmaceutical uses, including specialty polymers or catalysts where its unique electronic properties could prove advantageous.

In summary, 3-(3-Methanesulfonyl-phenyl)-piperidine (CAS No. 160866-61-5) represents a valuable chemical entity with diverse applications in modern research and development. Its combination of a piperidine scaffold with a methanesulfonylphenyl substituent creates opportunities for innovation across multiple scientific disciplines, particularly in the life sciences. As research continues to uncover new applications for this versatile compound, its importance in both academic and industrial settings is likely to increase further.